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Compound of Interest

Compound Name: CBPD-268

Cat. No.: B12365627 Get Quote

Effective immediately, this document outlines the essential procedures for the safe and

compliant disposal of CBPD-268, a potent, orally active PROTAC (Proteolysis Targeting

Chimera) degrader. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the protection of the environment.

CBPD-268's mechanism as a targeted protein degrader necessitates its classification as a

potent, cytotoxic compound.[1][2][3][4] Consequently, all waste materials contaminated with

CBPD-268 must be treated as hazardous chemical waste. This protocol provides a step-by-

step approach to its proper disposal, from initial handling to final collection.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for CBPD-268 is not currently available, the following

information has been compiled from supplier data and literature.[2][5] Due to its cytotoxic

nature, it should be handled with the utmost care, assuming hazards similar to other potent,

biologically active molecules.
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Property Value Source

Chemical Name

6-((4-(5-acetyl-3-(7-

(difluoromethyl)-6-(1-methyl-

1H-pyrazol-3-yl)-3,4-

dihydroquinolin-1(2H)-

yl)-4,5,6,7-tetrahydro-1H-

pyrazolo[4,3-c]pyridin-1-

yl)cyclohexyl)methyl)-2-(2,6-

dioxopiperidin-3-yl)-6,7-

dihydropyrrolo[3,4-f]isoindole-

1,3(2H,5H)-dione

IUPHAR/BPS Guide to

PHARMACOLOGY

Molecular Formula C44H47F2N9O5 MedchemExpress

Molecular Weight 819.9 g/mol MedchemExpress

Appearance Solid General knowledge

Known Hazards

Potent, orally active, cytotoxic.

Assume toxic if swallowed, in

contact with skin, or inhaled.[1]

Very toxic to aquatic life with

long-lasting effects.

Inferred from similar

compounds and general

guidelines for cytotoxic agents.

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(nitrile), safety glasses with

side shields or goggles, and a

lab coat are mandatory.[1]

General best practices for

hazardous chemicals.

Experimental Protocol for Disposal
This protocol details the necessary steps for the safe segregation, collection, and labeling of

CBPD-268 waste.

1. Waste Segregation:

Crucially, all materials that have come into contact with CBPD-268 must be disposed of as

hazardous waste.[1] This includes:
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Unused or expired CBPD-268.

Contaminated laboratory consumables (e.g., pipette tips, centrifuge tubes, vials, absorbent

paper, wipes).

Contaminated Personal Protective Equipment (PPE), including gloves and disposable lab

coats.[1]

2. Waste Collection:

Solid Waste:

Collect all solid waste in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.[1]

This container must be clearly labeled as "Hazardous Waste" and "Cytotoxic Waste".[1]

Liquid Waste:

Collect all liquid waste containing CBPD-268 in a separate, sealed, and shatter-resistant

container.[1]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

Sharps Waste:

Dispose of any contaminated sharps (e.g., needles, broken glassware) in a designated,

puncture-resistant sharps container labeled for cytotoxic waste.

3. Container Management:

All waste containers must be kept securely closed except when adding waste.[6][7]

Ensure containers are made of a material compatible with the waste.

Do not overfill containers; leave at least 10% headspace to prevent spills.
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4. Labeling:

Properly label all waste containers with the following information:[1][8]

The words "Hazardous Waste" and "Cytotoxic Waste".

The full chemical name: "CBPD-268".

The concentration (if applicable).

The date of accumulation.

The name of the principal investigator or research group.

5. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[1][6][9]

This area must be at or near the point of waste generation.[7]

Segregate CBPD-268 waste from other incompatible waste streams. For example, store

acids and bases separately.[6][8]

6. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department for the pickup

and disposal of the hazardous waste.

Under no circumstances should CBPD-268 or its contaminated materials be disposed of

down the drain or in the regular trash.

CBPD-268 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CBPD-268 waste.
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Preparation & Handling
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Storage & Disposal
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Caption: Workflow for the safe disposal of CBPD-268 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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